Chitinase-IN-1

• IUPAC Name: 2-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)methylamino]ethyl]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C18H16N4O2S/c1-11-20-21-15(25-11)10-19-8-9-22-17(23)13-6-2-4-12-5-3-7-14(16(12)13)18(22)24/h2-7,19H,8-10H2,1H3
• InChI Key: YHPDOCZSFWEMOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CNCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

Chitinase-IN-1 is an insect chitinase and N-acetyl hexosaminidase inhibitor and pesticide. It’s used in research and has an inhibitory percentage of 75% for chitinase and 67% for N-acetyl-hexosaminidase at a compound concentration of 50 uM/20 uM respectively. Chitinases are hydrolytic enzymes that break down glycosidic bonds in chitin, which is a component of the cell walls of fungi and exoskeletal elements of some animals.

Chemical Reactions Analysis

Chitinases, including Chitinase-IN-1, catalyze the hydrolysis of chitin, breaking down the β-1,4 linkages of chitin to yield N-acetyl glucosamine units. This degradation process results in the formation of derivative nutrient sources such as carbon and nitrogen.

Scientific Research Applications

• Chitinase Study in Prokaryotes : The gene chiC from Streptomyces griseus HUT 6037 encodes a unique chitinase, chitinase C-1, with distinct substrate specificity. This finding helps in understanding the diversity of chitinases in different organisms, including prokaryotes (Ohno et al., 1996).

• Biopesticide Development : Chitinases from insects like Manduca sexta have potential applications in biopesticide development. Transgenic plants expressing these chitinases showed increased resistance to pests (Kramer & Muthukrishnan, 1997).

• Role in Inflammation and Tissue Remodeling : Chitinases and chitinase-like proteins (C/CLPs) in mammals are involved in various physiological processes such as inflammation, tissue remodeling, and injury. This has implications for understanding and treating various diseases (Lee et al., 2011).

• Plant Defense Mechanisms : The expression of tobacco chitinase in Nicotiana sylvestris demonstrates the role of chitinases in plant defense against fungal pathogens, though its effectiveness can vary depending on the pathogen (Neuhaus et al., 2004).

• Industrial Applications of Bacterial Chitinases : Chitinases from bacteria have numerous applications in medical, agricultural, and industrial fields due to their ability to produce chito-oligomers with various beneficial properties (Bhattacharya, Nagpure, & Gupta, 2007).

• Role in Parasitic Nematodes : Chitinase in the parasitic nematode, Onchocerca volvulus, suggests its potential role in the parasite's infectivity and early development, providing insights for parasite biology and control strategies (Wu et al., 2001).

• Pesticide Development : Recent research in insect chitinases, particularly their crystal structures, supports the potential development of novel pesticides targeting these enzymes (Chen & Yang, 2020).

Mechanism of Action

Chitinase-IN-1 acts as an inhibitor of insect chitinase and N-acetyl hexosaminidase. Chitinases generally work by hydrolyzing the glycosidic bonds in chitin. They play a vital role in the balance of carbon and nitrogen ratio in the ecosystem.